N-({1-[(6-methylpyridin-2-yl)methyl]pyrrolidin-3-yl}methyl)propane-1-sulfonamide

• IUPAC Name: N-[[1-[(6-methylpyridin-2-yl)methyl]pyrrolidin-3-yl]methyl]propane-1-sulfonamide
• InChI: InChI=1S/C15H25N3O2S/c1-3-9-21(19,20)16-10-14-7-8-18(11-14)12-15-6-4-5-13(2)17-15/h4-6,14,16H,3,7-12H2,1-2H3
• InChI Key: FWJPPBYUBROFCO-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NCC1CCN(C1)CC2=CC=CC(=N2)C
• Molecular Formula: C15H25N3O2S
• Molecular Weight: 311.4 g/mol

Description

N-({1-[(6-methylpyridin-2-yl)methyl]pyrrolidin-3-yl}methyl)propane-1-sulfonamide, also known as MPSP, is a small molecule that has gained attention in the scientific community due to its potential use as a therapeutic agent. MPSP is a sulfonamide derivative that has been shown to have anti-inflammatory and analgesic properties. In

Mechanism of Action

The exact mechanism of action of N-({1-[(6-methylpyridin-2-yl)methyl]pyrrolidin-3-yl}methyl)propane-1-sulfonamide is not fully understood, but it is believed to act through the inhibition of the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and immune responses. This compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in various animal models of inflammatory and pain-related disorders. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce the expression of cyclooxygenase-2. This compound has also been shown to have neuroprotective effects in animal models of ischemic stroke.

Advantages and Limitations for Lab Experiments

One advantage of using N-({1-[(6-methylpyridin-2-yl)methyl]pyrrolidin-3-yl}methyl)propane-1-sulfonamide in lab experiments is its relatively simple synthesis method. This compound is also stable under normal laboratory conditions and can be stored for extended periods of time. However, one limitation of using this compound is its relatively low potency compared to other anti-inflammatory and analgesic agents. This compound also has limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

Future research on N-({1-[(6-methylpyridin-2-yl)methyl]pyrrolidin-3-yl}methyl)propane-1-sulfonamide should focus on further elucidating its mechanism of action and identifying potential therapeutic targets for its use in the treatment of inflammatory and pain-related disorders. Additional studies are also needed to determine the optimal dosage and administration route for this compound in animal models and clinical trials. Finally, the development of more potent derivatives of this compound may lead to the discovery of more effective anti-inflammatory and analgesic agents.

Synthesis Methods

The synthesis of N-({1-[(6-methylpyridin-2-yl)methyl]pyrrolidin-3-yl}methyl)propane-1-sulfonamide involves the reaction of 6-methylpyridine-2-carboxaldehyde with (R)-3-pyrrolidinemethanol in the presence of a base, followed by the addition of propane-1-sulfonyl chloride. The resulting product is then purified using column chromatography to obtain this compound in its pure form.

Scientific Research Applications

N-({1-[(6-methylpyridin-2-yl)methyl]pyrrolidin-3-yl}methyl)propane-1-sulfonamide has been studied for its potential use in the treatment of various inflammatory and pain-related disorders, including rheumatoid arthritis, osteoarthritis, and neuropathic pain. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and reduce the expression of cyclooxygenase-2, an enzyme involved in the production of prostaglandins. This compound has also been shown to have analgesic effects in animal models of neuropathic pain.